Cas no 123983-06-2 (2-((1S)-1-AMINOPROPYL)PHENOL)

2-((1S)-1-AMINOPROPYL)PHENOL structure
2-((1S)-1-AMINOPROPYL)PHENOL structure
Product name:2-((1S)-1-AMINOPROPYL)PHENOL
CAS No:123983-06-2
MF:C9H13NO
MW:151.205622434616
CID:5575440
PubChem ID:30046311

2-((1S)-1-AMINOPROPYL)PHENOL Chemical and Physical Properties

Names and Identifiers

    • 2-((1S)-1-AMINOPROPYL)PHENOL
    • 2-((S)-1-AMINOPROPYL)PHENOL
    • Phenol, 2-[(1S)-1-aminopropyl]-
    • Inchi: 1S/C9H13NO/c1-2-8(10)7-5-3-4-6-9(7)11/h3-6,8,11H,2,10H2,1H3/t8-/m0/s1
    • InChI Key: SJYRIEHMQRIBEN-QMMMGPOBSA-N
    • SMILES: C1(O)=CC=CC=C1[C@@H](N)CC

Computed Properties

  • Exact Mass: 151.099714038g/mol
  • Monoisotopic Mass: 151.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2Ų
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.067±0.06 g/cm3(Predicted)
  • Boiling Point: 262.5±15.0 °C(Predicted)
  • pka: 9.35±0.35(Predicted)

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